Cas no 2228394-17-8 (methyl 5-(1-amino-2-methoxypropan-2-yl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(1-amino-2-methoxypropan-2-yl)-2-methylfuran-3-carboxylate
• CAS No: 2228394-17-8
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6386158
• PubChem ID: 165610727
• Update Time: 2025-10-05

methyl 5-(1-amino-2-methoxypropan-2-yl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-2-methoxypropan-2-yl)-2-methylfuran-3-carboxylate
• 2228394-17-8
• EN300-1750686

• Inchi： 1S/C11H17NO4/c1-7-8(10(13)14-3)5-9(16-7)11(2,6-12)15-4/h5H,6,12H2,1-4H3
• InChI Key： GZTPCSPKTSVVIQ-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1=CC(C(=O)OC)=C(C)O1

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.7Ų

Additional information on methyl 5-(1-amino-2-methoxypropan-2-yl)-2-methylfuran-3-carboxylate

Introduction to Methyl 5-(1-amino-2-methoxypropan-2-yl)-2-methylfuran-3-carboxylate (CAS No. 2228394-17-8)

Methyl 5-(1-amino-2-methoxypropan-2-yl)-2-methylfuran-3-carboxylate, with the CAS number 2228394-17-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of furan derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 1-amino-2-methoxypropan-2-yl side chain and a carboxylate functional group, make it a promising candidate for further exploration in medicinal chemistry.

The synthesis of Methyl 5-(1-amino-2-methoxypropan-2-yl)-2-methylfuran-3-carboxylate involves a series of well-designed chemical transformations that highlight the importance of precision and selectivity in organic synthesis. The process typically begins with the preparation of the furan core, which is then functionalized to introduce the desired substituents. The incorporation of the 1-amino-2-methoxypropan-2-yl group requires careful control of reaction conditions to ensure high yield and purity. This step is crucial, as it directly influences the biological activity of the final product.

In recent years, there has been a growing interest in furan derivatives due to their potential as pharmacological agents. The structural motif of these compounds often exhibits favorable interactions with biological targets, making them valuable in the development of new drugs. Methyl 5-(1-amino-2-methoxypropan-2-yl)-2-methylfuran-3-carboxylate, with its unique structural features, has been investigated for its potential applications in various therapeutic areas. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be exploited for the treatment of inflammatory diseases and other disorders.

The carboxylate group in Methyl 5-(1-amino-2-methoxypropan-2-yl)-2-methylfuran-3-carboxylate plays a critical role in determining its solubility and bioavailability. This feature is particularly important for pharmaceutical applications, as it can influence how the compound is absorbed and distributed within the body. Additionally, the presence of the amino group provides a site for further functionalization, allowing chemists to modify the molecule and tailor its properties for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By using molecular modeling techniques, scientists can simulate how Methyl 5-(1-amino-2-methoxypropan-2-yl)-2-methylfuran-3-carboxylate interacts with biological targets. These studies have provided valuable insights into the compound's potential as a lead molecule for drug development. For instance, computational analyses have suggested that this compound may bind to certain enzyme active sites with high affinity, making it a promising candidate for further investigation.

The pharmaceutical industry has been actively exploring novel compounds like Methyl 5-(1-amino-2-methoxypropan-2-yl)-2-methylfuran-3-carboxylate due to their potential therapeutic benefits. Clinical trials and preclinical studies are essential steps in evaluating the safety and efficacy of new drug candidates. While Methyl 5-(1-amino-2-methoxypropan-2-yl)-2-methylfuran-3-carboxylate has not yet entered human clinical trials, its promising properties have led to interest from several pharmaceutical companies. These companies are conducting further research to determine whether this compound can be developed into a viable therapeutic agent.

The environmental impact of chemical synthesis is also an important consideration in modern drug development. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during manufacturing processes. The synthesis of Methyl 5-(1-amino-2-methoxypropan-2-yll)-methylfuran--carboxylate has been optimized to incorporate these principles, ensuring that production methods are both efficient and environmentally friendly.

In conclusion, Methyl 5-(1-amino--methoxypropan--ylyl)--methylfuran--carboxylate (CAS No. 2228394--17--8) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and promising biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely that Methyl 5-(1--amino--methoxypropn--ylyl)--mthlfur--carbxylate will play an important role in the development of novel therapeutic agents.